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Compound of Interest

Compound Name: Hydrobenzole hydrochloride

Cat. No.: B1218746 Get Quote

Disclaimer: The following information pertains to Hydroxyzine hydrochloride (CAS No. 2192-20-

3), as searches for "hydrobenzole hydrochloride" did not yield relevant results and it is

presumed to be a typographical error. It is crucial to consult the specific Safety Data Sheet

(SDS) for the product you are using and to adhere to all local, state, and federal regulations

regarding chemical waste disposal.

This guide provides essential safety and logistical information for the proper disposal of

Hydroxyzine hydrochloride, intended for researchers, scientists, and drug development

professionals.

I. Hazard Identification and Safety Data
Hydroxyzine hydrochloride is classified as a hazardous substance.[1][2] It is harmful if

swallowed, may cause drowsiness or dizziness, and is suspected of damaging fertility or the

unborn child.[3] It can also cause severe skin burns and eye damage.[1][4] Always handle this

chemical with appropriate personal protective equipment in a well-ventilated area.[2][3]
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Hazard
Classification

Category Description Citations

Acute Oral Toxicity Category 4 Harmful if swallowed. [1][2][3]

Skin

Corrosion/Irritation
Category 1

Causes severe skin

burns and eye

damage.

[1][4]

Serious Eye

Damage/Irritation
Category 1

Causes serious eye

damage.
[1][4]

Reproductive Toxicity Category 2

Suspected of

damaging fertility or

the unborn child.

[1][2][3][4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

May cause

drowsiness or

dizziness (affects

Central Nervous

System).

[1][2][3]

II. Personal Protective Equipment (PPE) and
Handling
Before handling or disposing of Hydroxyzine hydrochloride, ensure the following personal

protective equipment is used:

Hand Protection: Wear impervious gloves.[3]

Eye/Face Protection: Use safety glasses with side-shields or goggles.[1]

Skin and Body Protection: Wear suitable protective clothing.[1][5]

Respiratory Protection: In case of insufficient ventilation or dust formation, wear an

appropriate respirator.[5]

Work should be conducted in a well-ventilated area or under a fume hood.[3] Avoid breathing

dust and prevent contact with skin and eyes.[3][5]
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III. Spill Cleanup Procedures
In the event of a spill, follow these procedures:

Evacuate: For large spills, evacuate non-essential personnel from the affected area.[5][6]

Ventilate: Ensure adequate ventilation.[3]

Containment: Prevent the spill from entering drains or waterways.[3] Cover drains if

necessary.[3]

Cleanup:

For solid (powder) spills: Collect the material using a method that avoids dust generation,

such as a damp cloth or a HEPA-filtered vacuum.[5]

For liquid spills: Absorb the spill with an inert material (e.g., sand, vermiculite).[6]

Collection: Place the collected waste into a properly labeled, sealed container for disposal.[5]

[6]

Decontamination: Thoroughly clean the spill area.[5]

IV. Disposal Protocol
All waste materials containing Hydroxyzine hydrochloride must be treated as hazardous waste

and disposed of in accordance with all applicable national and local regulations.[3][6]

Do not dispose of down the drain or in regular trash.

Containers: Leave chemicals in their original containers where possible.[3] Uncleaned

containers should be treated as the product itself.[3]

Waste Disposal Facility: Dispose of the contents and container at an approved waste

disposal plant.[2][3][7] Contact a licensed professional waste disposal service to ensure

compliance.

V. Experimental Protocols Cited
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The information provided is based on standardized Safety Data Sheets and does not cite

specific experimental protocols. The disposal procedures are general guidelines for laboratory

settings.

VI. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Hydroxyzine hydrochloride.
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Hydroxyzine Hydrochloride Disposal Workflow
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Caption: Disposal workflow for Hydroxyzine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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